1-(5-Chloro-2-methoxy-4-methylphenyl)-1-propanone

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 1-(5-chloro-2-methoxy-4-methylphenyl)propan-1-one
• InChI: InChI=1S/C11H13ClO2/c1-4-10(13)8-6-9(12)7(2)5-11(8)14-3/h5-6H,4H2,1-3H3
• InChI Key: NTCQZLKQLALLSK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C(=C1)Cl)C)OC

Description

1-(5-Chloro-2-methoxy-4-methylphenyl)-1-propanone is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2.55 g of AlCl3 in 30 ml of DCM is cooled to 0° C. under a nitrogen atmosphere, and a solution of 1.77 g of propionyl chloride in 15 ml of DCM is added dropwise. A solution of 3 g of 2-chloro-5-methoxytoluene in 15 ml of DCM is then added dropwise, and the reaction mixture is left stirring for 2 hours. It is poured into a mixture of concentrated HCl and ice, the organic phase is extracted with DCM and dried over magnesium sulphate and the solvent is evaporated off under vacuum. The residue is chromatographed on silica, eluting with a DCM/heptane (70:30; v/v) mixture. 2.2 g of the expected product, m.p.=79° C., are obtained.